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Compound of Interest

Compound Name: c-Met-IN-18

Cat. No.: B15575265

Essential Safety and Handling Guide for c-Met-
IN-18

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling c-Met-IN-18. As a potent, biologically active small
molecule, it should be treated as potentially hazardous. The following procedures are based on
best practices for handling potent research-grade kinase inhibitors and are intended to
minimize exposure and ensure a safe laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling
c-Met-IN-18. The specific PPE required will vary depending on the laboratory activity.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator to prevent inhalation of fine
powders.[1] Gloves: Two pairs of nitrile gloves
(double-gloving) to be changed immediately
upon contamination.[1] Eye Protection:
Chemical splash goggles to provide a complete
seal around the eyes.[1] Lab Coat: A dedicated,
disposable or non-absorbent lab coat.[1]
Ventilation: All weighing and aliquoting must be
performed in a certified chemical fume hood or a

powder containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[1] Eye
Protection: Chemical splash goggles or a face
shield if there is a significant splash risk.[1] Lab
Coat: Standard laboratory coat.[1] Ventilation:
Work should be conducted in a chemical fume
hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[1] Eye Protection: Safety
glasses with side shields.[1] Lab Coat: Standard
laboratory coat.[1] Biological Safety Cabinet: All
cell culture work should be performed in a Class
Il biological safety cabinet to maintain sterility

and protect the user.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves.[1] Eye Protection: Chemical splash

goggles.[1] Lab Coat: Standard laboratory coat.
[1]

Operational Plan: From Receipt to Disposal

A clear and concise operational plan is essential for the safe management of c-Met-IN-18

within the laboratory.
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. Receiving and Storage:

Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[1]

Log: Document the receipt, quantity, and storage location in the laboratory's chemical
inventory.[1]

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, well-
ventilated, and designated area, away from incompatible materials.[2] Follow the supplier's
specific storage temperature recommendations, typically 4°C for solids.[2]

. Handling and Experimental Use:

Designated Area: All work with c-Met-IN-18 should be conducted in a designated and clearly
marked area within the laboratory.[1]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be
performed in a certified chemical fume hood.[1]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.[1]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[1]

. Spill Management:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, use an absorbent material. For solid spills, carefully cover with a
damp cloth or absorbent paper to avoid raising dust.

Clean: Use appropriate cleaning agents and decontaminate the area thoroughly.

Dispose: All cleanup materials must be disposed of as hazardous waste.
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Disposal Plan

All waste contaminated with c-Met-IN-18 must be treated as hazardous waste.[3]

Waste Type Disposal Procedure

Collect in a dedicated, labeled, and sealed

Solid Waste ]
hazardous waste container.[3]
o Collect in a dedicated, labeled, and sealed
Liquid Waste .
hazardous waste container.[3]
Dispose of in a puncture-resistant sharps
Contaminated Sharps container labeled for hazardous chemical waste.

[3]

All waste must be disposed of or incinerated in accordance with local, state, and federal
regulations.[4]

Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the key steps for the safe handling and disposal of c-Met-IN-18.
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Safe handling and disposal workflow for c-Met-IN-18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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